Cas no 1260593-26-7 (2-Amino-4-(2,3-dichloro-phenyl)-butyric acid)

• Product Name: 2-Amino-4-(2,3-dichloro-phenyl)-butyric acid
• CAS No: 1260593-26-7
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 2761095
• PubChem ID: 53416436
• Update Time: 2025-06-28

2-Amino-4-(2,3-dichloro-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• AB34308
• 2,3-Dichloro-L-homophenylalanine
• AB34310
• AB34306
• 1260636-83-6
• 2-AMINO-4-(2,3-DICHLOROPHENYL)BUTANOIC ACID
• 2-AMINO-4-(2,3-DICHLORO-PHENYL)-BUTYRIC ACID
• 1260593-26-7
• 2-Amino-4-(2,3-dichloro-phenyl)-butyric acid

• Inchi： 1S/C10H11Cl2NO2/c11-7-3-1-2-6(9(7)12)4-5-8(13)10(14)15/h1-3,8H,4-5,13H2,(H,14,15)
• InChI Key： HWWKPLFALLBQGB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CCC(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 247.0166840Da
• Monoisotopic Mass: 247.0166840Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-4-(2,3-dichloro-phenyl)-butyric acid

Introduction to 2-Amino-4-(2,3-dichloro-phenyl)-butyric Acid (CAS No. 1260593-26-7) in Modern Chemical and Pharmaceutical Research

2-Amino-4-(2,3-dichloro-phenyl)-butyric acid, identified by the chemical identifier CAS No. 1260593-26-7, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural motif featuring an amino group, a butyric acid moiety, and a dichlorophenyl substituent, exhibits intriguing biological and chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 2-amino-4-(2,3-dichloro-phenyl)-butyric acid consists of a butyric acid backbone with an amino group at the second carbon and a 2,3-dichlorophenyl group attached to the fourth carbon. This specific arrangement imparts distinct reactivity and potential biological activity, making it a compound of interest in the development of novel therapeutic agents. The dichlorophenyl moiety, in particular, is known to influence the electronic properties and binding affinity of the molecule, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-amino-4-(2,3-dichloro-phenyl)-butyric acid. Research studies have begun to uncover its potential applications in various therapeutic areas. One of the most promising areas is its role as a precursor or intermediate in the synthesis of bioactive molecules. The presence of both an amino group and a carboxylic acid group allows for further functionalization, enabling chemists to design more complex structures with tailored biological activities.

One notable study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a scaffold for developing novel antimicrobial agents. The dichlorophenyl group was found to enhance binding interactions with bacterial enzymes, suggesting that derivatives of 2-amino-4-(2,3-dichloro-phenyl)-butyric acid could be effective against resistant bacterial strains. This finding aligns with the global effort to combat antibiotic resistance by discovering new chemical entities with unique mechanisms of action.

Additionally, research has indicated that modifications to the amino-4-(2,3-dichloro-phenyl)-butyric acid structure can lead to compounds with anti-inflammatory properties. The combination of the amino and carboxylic acid functionalities provides multiple sites for interaction with inflammatory pathways. Preclinical studies have shown that certain derivatives exhibit significant reductions in pro-inflammatory cytokine production, making them promising candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathways for CAS No 1260593-26-7 have also been optimized to improve yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes. For instance, asymmetric synthesis techniques have been employed to introduce chirality into the molecule, which is often essential for achieving high biological activity. These advancements not only enhance the accessibility of 2-amino-4-(2,3-dichloro-phenyl)-butyric acid but also contribute to sustainable pharmaceutical manufacturing practices.

The compound's unique structural features also make it an attractive candidate for material science applications beyond traditional pharmaceuticals. Researchers are exploring its potential use in designing novel polymers and coatings with enhanced durability and functionality. The dichlorophenyl group can serve as a crosslinking agent or anchor point for functional groups, leading to materials with tailored properties such as improved thermal stability or biodegradability.

In conclusion,CAS No 1260593-26-7 represents a versatile and promising compound with diverse applications in chemical synthesis and pharmaceutical development. Its structural features enable modifications that can yield molecules with targeted biological activities, making it valuable for addressing various therapeutic challenges. As research continues to uncover new possibilities for this compound,amino 4 (23 dichlorophenyl) butyric acid derivatives are likely to play an increasingly important role in both academic research and industrial applications.